Cas no 4775-99-9 (1,3-Benzodioxole-5-methanamine, 4-methoxy-)

• Product Name: 1,3-Benzodioxole-5-methanamine, 4-methoxy-
• CAS No: 4775-99-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 332427
• PubChem ID: 21294011
• Update Time: 2024-03-01

1,3-Benzodioxole-5-methanamine, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine,4-methoxy-
• Benzylamine, 2-methoxy-3,4-(methylenedioxy)-
• Piperonylamine,2-methoxy- (8CI)
• 1,3-Benzodioxole-5-methanamine, 4-methoxy-

• Inchi： 1S/C9H11NO3/c1-11-8-6(4-10)2-3-7-9(8)13-5-12-7/h2-3H,4-5,10H2,1H3
• InChI Key： HIIPUEPYYVQJCD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CN)C(OC)=C2OC1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles